Cas no 1018243-08-7 (2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid)

• Product Name: 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid
• CAS No: 1018243-08-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD10018450
• CID: 1087283
• PubChem ID: 25220601
• Update Time: 2025-07-19

2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Indolin-1-yl)-2-oxoacetic acid
• 2,3-Dihydro-1H-indol-1-yl(oxo)acetic acid
• AG-D-09342
• ALBB-009515
• BBL003763
• CTK4A0279
• MolPort-006-068-724
• SBB049962
• STK501933
• 1H-Indole-1-acetic acid, 2,3-dihydro-α-oxo-
• 1H-indole-1-acetic acid, 2,3-dihydro-alpha-oxo-
• 2,3-dihydro-1H-indol-1-yl(oxo)acetic acid(SALTDATA: FREE)
• (2,3-Dihydro-1H-indol-1-yl)(oxo)acetic acid
• 1018243-08-7
• LS-03106
• 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoacetic acid
• 2,3-dihydroindol-1-yl(oxo)acetic acid
• MFCD10018450
• AKOS005172226
• CS-0321529
• SB64734
• DTXSID30649320
• 2-(2,3-dihydroindol-1-yl)-2-oxoacetic acid
• 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid

• MDL： MFCD10018450
• Inchi： 1S/C10H9NO3/c12-9(10(13)14)11-6-5-7-3-1-2-4-8(7)11/h1-4H,5-6H2,(H,13,14)
• InChI Key： VFSXKTOUXOEVGL-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid

2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid: A Comprehensive Overview of CAS No. 1018243-08-7

2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid, with the CAS number 1018243-08-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of indole derivatives and exhibits a unique structure that makes it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid is C₉H₉NO₃, and its molecular weight is approximately 179.17 g/mol. The compound features a core indole ring with a substituted acetic acid group, which imparts specific chemical and biological properties. The presence of the oxo group on the acetic acid moiety further enhances its reactivity and functional versatility.

In recent years, 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological pathways. Research has shown that this compound can interact with specific enzymes and receptors, making it a promising lead for the development of novel drugs targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the anti-inflammatory properties of 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid. The researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it could be developed into a therapeutic agent for treating chronic inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further preclinical and clinical evaluation.

In addition to its direct biological activities, 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid has been explored as a building block for the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel drug candidates with improved pharmacological profiles. For instance, researchers have used this compound to synthesize derivatives with enhanced solubility and bioavailability, which are crucial factors for successful drug development.

The synthetic route to produce 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid is well-documented in the literature. One common method involves the condensation of indole with an appropriate acetylating agent followed by oxidation to introduce the oxo group. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.

Safety and toxicity profiles are critical considerations in the development of any new chemical entity. Preliminary studies on 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid have indicated that it exhibits low toxicity at therapeutic concentrations. However, further comprehensive safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 2,3-Dihydro-1H-indol-1-yl(oxo)acetic Acid (CAS No. 1018243-08-7) is a multifunctional compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new drugs targeting a wide range of diseases.